2-(4-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone

• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone
• InChI: InChI=1S/C14H18ClNO2/c1-10-8-16(9-11(2)18-10)14(17)7-12-3-5-13(15)6-4-12/h3-6,10-11H,7-9H2,1-2H3
• InChI Key: SIXFBUYTFMRSFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CC2=CC=C(C=C2)Cl

Description

2-(4-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone is an organic compound with a molecular formula of C14H18ClNO This compound is characterized by the presence of a chlorophenyl group and a dimethylmorpholinyl group attached to an ethanone backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone typically involves the reaction of 4-chlorobenzaldehyde with 2,6-dimethylmorpholine in the presence of a suitable catalyst. The reaction conditions often include:

Solvent: Common solvents used include ethanol or methanol.

Catalyst: Acidic catalysts such as hydrochloric acid or sulfuric acid.

Temperature: The reaction is usually carried out at elevated temperatures, around 60-80°C.

Time: The reaction time can vary but typically ranges from several hours to overnight.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize yield and efficiency. The use of automated systems allows for precise control of reaction parameters, ensuring consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2-(4-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ethanone group to an alcohol.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are used for substitution reactions.

Major Products

Oxidation: Formation of 2-(4-chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanoic acid.

Reduction: Formation of 2-(4-chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanol.

Substitution: Formation of various substituted chlorophenyl derivatives.

Scientific Research Applications

2-(4-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone involves its interaction with specific molecular targets. The compound may act by:

Binding to Enzymes: Inhibiting or modulating the activity of enzymes involved in metabolic pathways.

Receptor Interaction: Binding to cellular receptors, leading to changes in cell signaling and function.

Pathways Involved: The exact pathways can vary depending on the specific application but may include inhibition of microbial growth or modulation of cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Chlorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethanamine
• N-(2-amino-4-chlorophenyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide

Uniqueness

2-(4-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and potential biological activity. Compared to similar compounds, it may offer advantages in terms of stability, solubility, and ease of synthesis.